Cas no 2679933-02-7 (rac-benzyl (1R,5R,8S)-8-hydroxy-2-azabicyclo[3.3.1]nonane-2-carboxylate)

• Product Name: rac-benzyl (1R,5R,8S)-8-hydroxy-2-azabicyclo[3.3.1]nonane-2-carboxylate
• CAS No: 2679933-02-7
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 6274559
• PubChem ID: 165917036
• Update Time: 2025-06-07

rac-benzyl (1R,5R,8S)-8-hydroxy-2-azabicyclo[3.3.1]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2679933-02-7
• EN300-28284621
• rac-benzyl (1R,5R,8S)-8-hydroxy-2-azabicyclo[3.3.1]nonane-2-carboxylate

• Inchi： 1S/C16H21NO3/c18-15-7-6-12-8-9-17(14(15)10-12)16(19)20-11-13-4-2-1-3-5-13/h1-5,12,14-15,18H,6-11H2/t12-,14-,15+/m0/s1
• InChI Key： NTICSYZUZBPDFK-AEGPPILISA-N
• SMILES： O[C@@H]1CC[C@H]2CCN(C(=O)OCC3C=CC=CC=3)[C@H]1C2

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-benzyl (1R,5R,8S)-8-hydroxy-2-azabicyclo[3.3.1]nonane-2-carboxylate

Introducing Rac-benzyl (1R,5R,8S)-8-hydroxy-2-azabicyclo[3.3.1]nonane-2-carboxylate (CAS No. 2679933-02-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Rac-benzyl (1R,5R,8S)-8-hydroxy-2-azabicyclo[3.3.1]nonane-2-carboxylate, identified by its unique Chemical Abstracts Service (CAS) number 2679933-02-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex bicyclic structure and functionalized side chains, has emerged as a crucial intermediate in the synthesis of novel therapeutic agents. Its molecular architecture, featuring a rigid azabicyclo[3.3.1]nonane core substituted with hydroxyl and carboxylate groups, makes it particularly valuable for medicinal chemists seeking to develop innovative drug candidates.

The stereochemistry of Rac-benzyl (1R,5R,8S)-8-hydroxy-2-azabicyclo[3.3.1]nonane-2-carboxylate is meticulously defined by the (1R,5R,8S) configuration, which plays a pivotal role in determining its biological activity and pharmacokinetic properties. This precise stereochemical arrangement ensures optimal interactions with biological targets, making it an attractive scaffold for drug design. The presence of the benzyl ester group at the carboxyl position not only facilitates further chemical modifications but also enhances solubility and stability, critical factors in pharmaceutical development.

In recent years, there has been growing interest in azabicycloalkanes due to their unique structural properties and potential therapeutic applications. These heterocyclic compounds exhibit a high degree of conformational rigidity, which can improve binding affinity and selectivity in drug-receptor interactions. Rac-benzyl (1R,5R,8S)-8-hydroxy-2-azabicyclo[3.3.1]nonane-2-carboxylate stands out as a promising building block for the synthesis of small-molecule inhibitors targeting various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The hydroxyl and carboxylate functional groups provide multiple points for chemical modification, allowing medicinal chemists to explore diverse structural motifs and optimize pharmacological profiles. For instance, the hydroxyl group can be engaged in etherification or acetal formation reactions, while the carboxylate moiety is amenable to amidation or esterification processes. These modifications enable the generation of libraries of analogs for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

The pharmaceutical industry has increasingly recognized the importance of chiral compounds in drug development. The enantiomeric purity of Rac-benzyl (1R,5R,8S)-8-hydroxy-2-azabicyclo[3.3.1]nonane-2-carboxylate is critical to ensure that only the active enantiomer contributes to the therapeutic effect while minimizing potential side effects from inactive or harmful isomers. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric excess (ee), making this compound an invaluable asset for researchers striving to develop next-generation therapeutics.

Recent studies have highlighted the potential of azabicycloalkanes as scaffolds for drugs targeting central nervous system (CNS) disorders. The rigid three-membered nitrogen-containing ring mimics natural amino acid structures found in bioactive peptides and proteins, thereby enhancing binding affinity to specific receptors or enzymes involved in neurological pathways. Rac-benzyl (1R,5R,8S)-8-hydroxy-2-azabicyclo[3.3.1]nonane-2-carboxylate has been investigated as a precursor for compounds with neuroprotective and anti-inflammatory properties, demonstrating promising results in preclinical models.

The synthesis of complex molecules like Rac-benzyl (1R,5R,8S)-8-hydroxy-2-azabicyclo[3.3.1]nonane-2-carboxylate requires meticulous planning and execution to ensure high yield and purity. Modern synthetic strategies often involve multi-step reactions with precise control over reaction conditions to minimize side products and byproducts. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, aligning with global efforts to reduce environmental impact in pharmaceutical manufacturing.

The role of computational chemistry has become increasingly prominent in optimizing synthetic pathways for complex molecules like this one. Molecular modeling techniques allow researchers to predict reaction outcomes and identify optimal conditions before conducting experimental trials. This approach not only saves time but also reduces resource consumption by focusing efforts on the most promising synthetic routes.

In conclusion, Rac-benzyl (1R,5R,8S)-8-hydroxy-2-azabicyclo[3.3.1]nonane-2-carboxylate (CAS No. 2679933-02-7) represents a cornerstone in modern pharmaceutical synthesis due to its unique structural features and versatile reactivity profile. Its applications span across multiple therapeutic areas, from neurological disorders to anti-inflammatory treatments. With ongoing research uncovering new synthetic methodologies and biological applications, this compound is poised to play an even greater role in shaping future drug development. As scientists continue to explore its potential, it remains an indispensable tool for innovation